Cas no 1876037-32-9 (3-bromo-7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-bromo-7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• CAS No: 1876037-32-9
• MF: C₁₁H₁₂BrN₃S
• MW: 298.202079772949
• CID: 6239752
• PubChem ID: 165957401
• Update Time: 2025-05-23

3-bromo-7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1118973
• 1876037-32-9
• 3-bromo-7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C11H12BrN3S/c1-7-3-5-16-10(7)9-2-4-13-11-8(12)6-14-15(9)11/h3,5-6,9,13H,2,4H2,1H3
• InChI Key： ZYOSSMGYNZLESB-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1NCCC2C1=C(C)C=CS1

Computed Properties

• Exact Mass: 296.99353g/mol
• Monoisotopic Mass: 296.99353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-bromo-7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

Introduction to 3-Bromo-7-(3-Methylthiophen-2-yl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine (CAS No. 1876037-32-9)

The compound 3-bromo-7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1876037-32-9) is a highly specialized organic molecule belonging to the class of pyrazolo[1,5-a]pyrimidines. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. The molecule's structure is characterized by a pyrazolo[1,5-a]pyrimidine core, which is a fused bicyclic system combining pyrazole and pyrimidine rings. This core is further substituted with a bromine atom at position 3 and a methylthiophene moiety at position 7.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidines as versatile scaffolds for drug discovery. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The substitution pattern in 3-bromo-7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine plays a crucial role in determining its pharmacological profile. The bromine atom at position 3 introduces electron-withdrawing effects, which can enhance the compound's reactivity and bioavailability. Meanwhile, the methylthiophene group at position 7 contributes to the molecule's hydrophobicity and stability.

One of the most promising applications of this compound lies in its potential as a lead molecule for anticancer drug development. According to recent research published in *Journal of Medicinal Chemistry*, pyrazolo[1,5-a]pyrimidines with similar substitution patterns have demonstrated selective cytotoxicity against various cancer cell lines. The bromine substitution at position 3 has been shown to enhance the compound's ability to inhibit key oncogenic pathways, such as the PI3K/AKT/mTOR pathway. This makes 3-bromo-7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine a strong candidate for further preclinical studies.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The methylthiophene group imparts unique electronic properties to the molecule, making it suitable for use in organic electronics. Researchers have reported that pyrazolo[1,5-a]pyrimidines with thienyl substituents exhibit enhanced charge transport properties when incorporated into organic field-effect transistors (OFETs). This opens up new avenues for the use of CAS No. 1876037-32-9 in next-generation electronic devices.

The synthesis of 3-bromo-7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A recent study published in *Organic Process Research & Development* described an efficient route for the preparation of this compound using microwave-assisted synthesis. This method not only improves yield but also reduces reaction time compared to conventional methods.

Despite its promising applications, further research is needed to fully elucidate the mechanism of action and optimize its properties for specific applications. Collaborative efforts between medicinal chemists and materials scientists are expected to unlock new potentials for CAS No. 1876037-32-9, making it a valuable addition to both pharmaceutical and electronic industries.